Cas no 55866-24-5 (1,2,3-Butanetriol, 2-methyl-4-(1H-purin-6-ylamino)-)

1,2,3-Butanetriol, 2-methyl-4-(1H-purin-6-ylamino)- structure
55866-24-5 structure
Product Name:1,2,3-Butanetriol, 2-methyl-4-(1H-purin-6-ylamino)-
CAS No:55866-24-5
MF:C10H15N5O3
MW:253.257801294327
CID:350418
PubChem ID:53803908
Update Time:2025-04-19

1,2,3-Butanetriol, 2-methyl-4-(1H-purin-6-ylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Butanetriol, 2-methyl-4-(1H-purin-6-ylamino)-
    • 2-methyl-4-(7H-purin-6-ylamino)butane-1,2,3-triol
    • 2-Methyl-4-[(7H-purin-6-yl)amino]butane-1,2,3-triol
    • 55866-24-5
    • DTXSID30706785
    • 6-(2,3,4-trihydroxy-3-methylbutylamino) purine
    • Inchi: 1S/C10H15N5O3/c1-10(18,3-16)6(17)2-11-8-7-9(13-4-12-7)15-5-14-8/h4-6,16-18H,2-3H2,1H3,(H2,11,12,13,14,15)
    • InChI Key: FKHYWNLUSRZJFP-UHFFFAOYSA-N
    • SMILES: OC(C)(CO)C(CNC1=C2C(=NC=N1)N=CN2)O

Computed Properties

  • Exact Mass: 253.11765
  • Monoisotopic Mass: 253.11748936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 121.83
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